Dual-Target Potency Superiority: Y13g Dihydrochloride vs. Series Analogs in AChE and IL-6 Inhibition
Among 15 synthesized and biologically evaluated xanthoxylin hybrids, Y13g dihydrochloride was the only compound to demonstrate potent inhibition across all three tested enzymes: electric eel AChE (EeAChE), rat BuChE, and IL-6. The original publication explicitly designates Y13g as the 'most potent inhibitor of EeAChE, BuChE and IL-6' within this series, outperforming analogs with 1-, 2-, or 4-carbon linkers [1]. Only compounds achieving >45% EeAChE inhibition at the primary screening stage were advanced to IL-6 and BuChE profiling, and among those, Y13g was the top performer [1]. The key structural differentiator is the 3-carbon alkyl chain connecting the xanthoxylin moiety to the piperazine group [1].
| Evidence Dimension | Multi-target inhibitory potency (EeAChE, BuChE, IL-6) |
|---|---|
| Target Compound Data | Y13g: Identified as the most potent inhibitor of EeAChE, BuChE, and IL-6 within the 15-compound synthesized library [1] |
| Comparator Or Baseline | 14 other xanthoxylin hybrids (Y1-Y12, Y13a-Y13f series) with varying linker lengths and amine substituents; only compounds exceeding 45% EeAChE inhibition advanced to IL-6/BuChE testing [1] |
| Quantified Difference | Y13g is the only compound achieving top-tier potency simultaneously on all three targets; the publication reports a dose-response effect with Y13g showing efficacy at 0.2, 0.4, and 0.8 mg/kg in vivo [1] |
| Conditions | In vitro enzymatic inhibition assays (EeAChE, rat BuChE, IL-6); in vivo STZ-induced amnesia model in mice at 0.2, 0.4, and 0.8 mg/kg doses [1] |
Why This Matters
Procurement of a compound with verified multi-target superiority across the entire homologous series ensures the highest probability of reproducing published dual-inhibition effects, unlike inferior analogs that may only partially engage one target.
- [1] Kaur S, Bansal Y. Design, molecular docking, synthesis and evaluation of xanthoxylin hybrids as dual inhibitors of IL-6 and acetylcholinesterase for Alzheimer's disease. Bioorg Chem. 2022;121:105670. PMID: 35189442. View Source
